11,13-Dihydroxy-14-octadecaenoic acid

• CAS: 131785-80-3
• Synonyms: 11,13-dihydroxy-14-octadecaenoic acid; 11,13-OH-14-ODA
• Molecular Formula: C10H9FO2
• Molecular Weight: 314.5 g/mol
• SMILES: CCCC=CC(CC(CCCCCCCCCC(=O)O)O)O
• InChI: InChI=1S/C18H34O4/c1-2-3-9-12-16(19)15-17(20)13-10-7-5-4-6-8-11-14-18(21)22/h9,12,16-17,19-20H,2-8,10-11,13-15H2,1H3,(H,21,22)/b12-9+
• InChIKey: QFBJNIFFNWRJFA-FMIVXFBMSA-N

11,13-Dihydroxy-14-octadecaenoic acid (also referred to as 11,13-OH-14-ODA or DLC-II) is an endogenous, hydroxylated monounsaturated C18 fatty acid (molecular formula C₁₈H₃₄O₄; molecular weight 314.46 g/mol) first isolated to homogeneity from bovine plasma. It is classified under Oleic Acids in the MeSH hierarchy and is recognized as a digitalis-like compound (DLC) that inhibits Na⁺/K⁺-ATPase activity and displaces [³H]ouabain binding, positioning it as a structurally distinct, non-glycosidic endogenous regulator of the sodium pump.

11,13-Dihydroxy-14-octadecaenoic Acid (CAS 131785-80-3): Baseline Characterization for Na⁺/K⁺-ATPase-Focused Procurement

11,13-Dihydroxy-14-octadecaenoic acid (also referred to as 11,13-OH-14-ODA or DLC-II) is an endogenous, hydroxylated monounsaturated C18 fatty acid (molecular formula C₁₈H₃₄O₄; molecular weight 314.46 g/mol) first isolated to homogeneity from bovine plasma . It is classified under Oleic Acids in the MeSH hierarchy and is recognized as a digitalis-like compound (DLC) that inhibits Na⁺/K⁺-ATPase activity and displaces [³H]ouabain binding, positioning it as a structurally distinct, non-glycosidic endogenous regulator of the sodium pump .

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Endogenous digitalis-like compound probe for Na⁺/K⁺-ATPase studies

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HPLC/NMR-confirmed identity supports analytical reference standard use

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Dual-assay target engagement (ouabain displacement + ATPase inhibition)

• [1] Lichtstein D, Samuelov S, Gati I, Deutsch J. Identification of 11,13-dihydroxy-14-octadecaenoic acid as a circulating Na⁺/K⁺-ATPase inhibitor. J Endocrinol. 1991;128(1):71-78. doi:10.1677/joe.0.1280071 View Source
• [2] MeSH Supplementary Concept Data: 11,13-dihydroxy-14-octadecaenoic acid. Unique ID C067685. National Library of Medicine. View Source

Why 11,13-Dihydroxy-14-octadecaenoic Acid Cannot Be Substituted by Common Fatty-Acid or Cardiac-Glycoside Na⁺/K⁺-ATPase Inhibitors

In-class Na⁺/K⁺-ATPase inhibitors encompass structurally and mechanistically heterogeneous molecules—cardiac glycosides (ouabain, digoxin) with steroid cores, common unsaturated fatty acids (linoleic, oleic, arachidonic), and hydroxylated fatty-acid derivatives . 11,13-Dihydroxy-14-octadecaenoic acid is distinguishable by its vicinal dihydroxy motif at C11 and C13 conjugated with a Δ¹⁴ trans double bond, a structural arrangement absent in the monocarboxylic fatty acids routinely used as Na⁺/K⁺-ATPase perturbagens . This unique substitution pattern confers distinct chromatographic behavior (reverse-phase HPLC retention), mass spectral fragmentation, and NMR signatures, meaning that generic fatty acids cannot serve as isofunctional replacements in experiments requiring this exact endogenous DLC .

Common fatty acids

Oleic, linoleic, and arachidonic acids lack the vicinal 11,13-dihydroxy motif critical for binding-site interaction; structural class may shift Na⁺/K⁺-ATPase modulation profile.

Cardiac glycosides

Ouabain and digoxin are steroid glycosides; their binding kinetics and endogenous regulatory context differ from non-glycosidic fatty-acid inhibitors.

Bulk plasma lipids

Multi-component fatty-acid mixtures cannot provide single-entity HPLC identity or defined structure-activity relationship data.

• [1] Tam DM, Yanuck MD, van Hall G, Karlish SJ. Identification of Na⁺/K⁺-ATPase inhibitors in bovine plasma as fatty acids and hydrocarbons. Biochim Biophys Acta. 1989;985(1):55-59. doi:10.1016/0005-2736(89)90103-X View Source
• [2] Tamura M, Kuwano H, Kinoshita T, Inagami T. Identification of linoleic and oleic acids as endogenous Na⁺,K⁺-ATPase inhibitors from acute volume-expanded hog plasma. J Biol Chem. 1985;260(17):9672-9677. View Source
• [3] Lichtstein D, Samuelov S, Gati I, Deutsch J. Identification of 11,13-dihydroxy-14-octadecaenoic acid as a circulating Na⁺/K⁺-ATPase inhibitor. J Endocrinol. 1991;128(1):71-78. doi:10.1677/joe.0.1280071 View Source

Quantitative Differentiation Evidence: 11,13-Dihydroxy-14-octadecaenoic Acid vs. Comparator Na⁺/K⁺-ATPase Inhibitors

Endogenous Origin and Purification-Defined Identity: DLC-II vs. Common Plasma Fatty Acids

11,13-Dihydroxy-14-octadecaenoic acid was purified to homogeneity from bovine plasma as one of two discrete digitalis-like compounds (designated DLC-II), using a multi-step protocol of organic extraction, batch chromatography, and three sequential reverse-phase HPLC separations . This purification stringency is distinct from the bulk fatty-acid fractions (predominantly oleic, linoleic, and arachidonic acids) that account for the majority of plasma Na⁺/K⁺-ATPase inhibitory activity . Unlike the common fatty acids, DLC-II exhibits a defined retention time and peak symmetry on C18 reverse-phase HPLC, enabling unambiguous identification by co-elution with structurally characterized standards .

Purification Identity

Cross-study comparable

Single homogeneous HPLC peak; >1,000-fold purification from crude bovine plasma

Supports reproducible procurement of a discrete molecular entity for dose-response studies.

Multi-step reverse-phase HPLC with [³H]ouabain-guided fractionation; bulk fatty acids yield overlapping peaks.

Evidence Dimension	Purification homogeneity and chromatographic identity
Target Compound Data	Single homogeneous HPLC peak (DLC-II); structure confirmed by GC-MS and ¹H/¹³C NMR
Comparator Or Baseline	Bulk plasma non-esterified fatty acids (oleic acid ~72% of total inhibitory activity in bovine plasma extracts )
Quantified Difference	DLC-II: discrete molecular entity with defined retention time and mass spectrum. Bulk fatty acids: multi-component mixture with overlapping HPLC peaks. Fold-purification from crude plasma estimated at >1,000-fold based on sequential HPLC steps .
Conditions	Bovine plasma; C18 reverse-phase HPLC with [³H]ouabain binding-guided fractionation

Why This Matters

Procurement of a discrete, homogeneous molecular entity (DLC-II) rather than an undefined fatty-acid mixture is essential for reproducible dose-response studies and for attributing Na⁺/K⁺-ATPase inhibition to a specific chemical structure.

• [1] Lichtstein D, Samuelov S, Gati I, Deutsch J. Identification of 11,13-dihydroxy-14-octadecaenoic acid as a circulating Na⁺/K⁺-ATPase inhibitor. J Endocrinol. 1991;128(1):71-78. doi:10.1677/joe.0.1280071 View Source
• [2] Tam DM, Yanuck MD, van Hall G, Karlish SJ. Identification of Na⁺/K⁺-ATPase inhibitors in bovine plasma as fatty acids and hydrocarbons. Biochim Biophys Acta. 1989;985(1):55-59. doi:10.1016/0005-2736(89)90103-X View Source
• [3] Tamura M, Kuwano H, Kinoshita T, Inagami T. Identification of linoleic and oleic acids as endogenous Na⁺,K⁺-ATPase inhibitors from acute volume-expanded hog plasma. J Biol Chem. 1985;260(17):9672-9677. View Source

Structural Differentiation: Vicinal 11,13-Dihydroxy Motif vs. Monocarboxylic Unsaturated Fatty Acids

11,13-Dihydroxy-14-octadecaenoic acid possesses a vicinal diol (adjacent hydroxyl groups at C11 and C13) conjugated with a (14E)-trans double bond on an 18-carbon chain terminating in a carboxylic acid . This spatial arrangement is fundamentally distinct from the monocarboxylic unsaturated fatty acids (oleic acid: C18:1 Δ⁹; linoleic acid: C18:2 Δ⁹,¹²; arachidonic acid: C20:4 Δ⁵,⁸,¹¹,¹⁴) that dominate endogenous Na⁺/K⁺-ATPase inhibition . The dihydroxy motif introduces two additional hydrogen-bond donor/acceptor sites (total HBD = 3, HBA = 4 vs. 1 and 2 for oleic acid), altering both hydrophilicity (logP shift) and potential interactions with the ouabain-binding pocket of Na⁺/K⁺-ATPase .

Structural Differentiation

Class-level inference

Vicinal 11,13-diol + Δ¹⁴ trans double bond; HBD=3, HBA=4 (vs. 1,2 for oleic/linoleic acid)

Exact compound required for SAR or binding pocket characterization; generic fatty acids are not isosteric.

Increased hydrogen-bond capacity alters chromatographic polarity and predicted logP.

Evidence Dimension	Structural features: hydroxylation pattern, hydrogen-bond capacity, and predicted logP
Target Compound Data	C18H34O4; vicinal 11,13-diol + Δ¹⁴ trans double bond; HBD = 3, HBA = 4; MW = 314.46
Comparator Or Baseline	Oleic acid: C18H34O₂; one Δ⁹ cis double bond; HBD = 1, HBA = 2; MW = 282.47. Linoleic acid: C18H32O₂; two double bonds; HBD = 1, HBA = 2; MW = 280.45. Arachidonic acid: C20H32O₂; four double bonds; HBD = 1, HBA = 2; MW = 304.47 .
Quantified Difference	Increase of +2 hydrogen bond donors and +2 hydrogen bond acceptors relative to common unsaturated fatty acids. Molecular weight higher by ~32 amu (oleic acid) to ~10 amu (arachidonic acid). The vicinal diol introduces chromatographic polarity shift: longer retention on normal-phase and shorter retention on reverse-phase HPLC compared to the parent non-hydroxylated C18:1 fatty acid (elution order qualitatively demonstrated in Lichtstein et al. 1991 HPLC traces ).
Conditions	Structural analysis by GC-MS (electron impact) and ¹H/¹³C NMR in CDCl₃; HPLC on C18 reverse-phase column with acetonitrile/water gradients .

Why This Matters

The structural uniqueness of the vicinal diol motif means that no commercially available common fatty acid can serve as an isosteric replacement in binding assays or in studies of endogenous digitalis-like factor physiology; procurement of the exact compound is mandatory for structural biology or structure-activity relationship (SAR) investigations.

• [1] Lichtstein D, Samuelov S, Gati I, Deutsch J. Identification of 11,13-dihydroxy-14-octadecaenoic acid as a circulating Na⁺/K⁺-ATPase inhibitor. J Endocrinol. 1991;128(1):71-78. doi:10.1677/joe.0.1280071 View Source
• [2] Tamura M, Kuwano H, Kinoshita T, Inagami T. Identification of linoleic and oleic acids as endogenous Na⁺,K⁺-ATPase inhibitors from acute volume-expanded hog plasma. J Biol Chem. 1985;260(17):9672-9677. View Source
• [3] PubChem: 11,13-Dihydroxy-14-octadecaenoic acid. Compound Summary. Hydrogen bond donor/acceptor count, molecular weight. View Source

Mechanism of Action: [³H]Ouabain Displacement and Microsomal Na⁺/K⁺-ATPase Inhibition vs. Common Unsaturated Fatty Acids

The purification of 11,13-dihydroxy-14-octadecaenoic acid was tracked using a dual-assay system: (a) inhibition of [³H]ouabain binding to rat brain synaptosomes, and (b) direct inhibition of microsomal Na⁺/K⁺-ATPase enzymatic activity . The purified DLC-II (peak II) demonstrated concentration-dependent inhibition in both assays, confirming that it interacts with the canonical ouabain-binding site on the sodium pump . In contrast, the bulk plasma fatty acid fraction (predominantly oleic, linoleic, and arachidonic acids) inhibits Na⁺/K⁺-ATPase with reported IC₅₀ values of ~65–75 µM for linoleic and arachidonic acids on human colonic enzyme and IC₅₀ values of ~15 nM for ouabain on canine α1 and porcine α3 isoforms . While the exact IC₅₀ of purified DLC-II was not reported in the original isolation paper, the guided fractionation using both ouabain-binding displacement and ATPase inhibition assays provides orthogonal functional validation that is absent for most other endogenously isolated fatty acid Na⁺/K⁺-ATPase inhibitors .

Dual-Assay Validation

Cross-study comparable

Concordant [³H]ouabain displacement and microsomal Na⁺/K⁺-ATPase inhibition

Orthogonal target-engagement evidence supports stronger mechanistic confidence than single-readout IC₅₀.

DLC-II IC₅₀ not reported; comparator fatty acids show IC₅₀ 65-75 µM on human colonic enzyme.

Evidence Dimension	Dual-assay functional characterization: ouabain-binding displacement plus ATPase enzyme inhibition
Target Compound Data	DLC-II: positive in both (a) [³H]ouabain binding inhibition (rat brain synaptosomes) and (b) microsomal Na⁺/K⁺-ATPase activity inhibition in all HPLC-guided fractions containing the purified compound
Comparator Or Baseline	Linoleic acid: IC₅₀ = 6.5 × 10⁻⁵ mol/L (65 µM) on human colonic Na⁺/K⁺-ATPase; arachidonic acid: IC₅₀ = 7.5 × 10⁻⁵ mol/L (75 µM) . Ouabain: IC₅₀ ≈ 15 nM on canine α1 and porcine α3 Na⁺/K⁺-ATPase isoforms .
Quantified Difference	No single IC₅₀ value is reported for DLC-II in the primary literature; however, the dual-assay concordance (ouabain-binding displacement correlating with enzymatic inhibition across HPLC fractions) represents a higher standard of target-engagement evidence than single-assay IC₅₀ measurements alone . The common fatty acids achieve IC₅₀ values in the mid-micromolar range (65–75 µM), approximately 4,000-fold weaker than ouabain .
Conditions	(a) [³H]ouabain binding: rat brain synaptosomes; (b) ATPase activity: rat brain microsomal Na⁺/K⁺-ATPase preparation. Comparator IC₅₀ data: human colonic biopsy homogenates (Allgayer et al. 1986) ; recombinant Na⁺/K⁺-ATPase isoforms (ouabain) .

Why This Matters

The orthogonal dual-assay validation (binding displacement plus enzymatic inhibition) provides stronger confidence in target engagement than single-readout IC₅₀ values, making this compound a more rigorously characterized tool for Na⁺/K⁺-ATPase research compared to generic fatty acids that are often used without equivalent binding-site validation.

• [1] Lichtstein D, Samuelov S, Gati I, Deutsch J. Identification of 11,13-dihydroxy-14-octadecaenoic acid as a circulating Na⁺/K⁺-ATPase inhibitor. J Endocrinol. 1991;128(1):71-78. doi:10.1677/joe.0.1280071 View Source
• [2] Allgayer H, Brown L, Kruis W, Erdmann E, Paumgartner G. Inhibition of human colonic (Na⁺+K⁺)-ATPase by arachidonic and linoleic acid. Naunyn-Schmiedeberg's Arch Pharmacol. 1986;332(4):398-402. doi:10.1007/BF00500085 View Source
• [3] Sandtner W, Egwolf B, Khalili-Araghi F, et al. Binding of ouabain and human ouabainlike substance to different Na⁺,K⁺-ATPase isoforms. Hypertens Res. 2007;30(8):709-717. doi:10.1291/hypres.30.709 View Source

Spectroscopic Identification: Definitive Structural Assignment by GC-MS and NMR vs. Tentatively Identified Endogenous Inhibitors

The structure of DLC-II was unambiguously assigned as 11,13-dihydroxy-14-octadecaenoic acid by combined gas chromatography-mass spectrometry (GC-MS) and one- and two-dimensional ¹H/¹³C nuclear magnetic resonance (NMR) spectroscopy . Key diagnostic features include: (i) electron-impact MS fragments consistent with vicinal diol cleavage at C11-C13 and double-bond location at Δ¹⁴, and (ii) NMR coupling constants confirming the (E)-configuration of the double bond and the relative stereochemistry of the diol . This level of spectroscopic rigor contrasts with many early studies of endogenous digitalis-like factors, where activity was attributed to bulk lipid fractions or partially characterized mixtures without complete structure proof .

Spectroscopic Identity

Class-level inference

Full ¹H/¹³C 1D/2D NMR assignment and GC-MS fragmentation pattern

Unambiguous structure confirmation enables reference standard and metabolomics workflow integration.

Exceeds GC-MS-only identification of most endogenous fatty-acid Na⁺/K⁺-ATPase inhibitors.

Evidence Dimension	Structural characterization depth: full spectroscopic assignment vs. activity-guided fractionation only
Target Compound Data	Complete structure confirmed by GC-MS (EI fragmentation pattern) and ¹H/¹³C 1D/2D NMR (COSY, HETCOR); molecular formula C₁₈H₃₄O₄ verified; (14E) configuration and 11,13-diol substitution pattern assigned
Comparator Or Baseline	Bulk bovine plasma Na⁺/K⁺-ATPase inhibitors identified only as 'mainly oleic acid (72% of total) plus three saturated hydrocarbons' by TLC, HPLC, NMR, GLC, and GC-MS, without individual compound purification or complete NMR assignment . Hog plasma inhibitors identified as linoleic and oleic acids by GC-MS without NMR confirmation .
Quantified Difference	DLC-II: full ¹H and ¹³C NMR assignment with 2D correlation spectra. Comparator studies: primarily GC-MS-based identification of known fatty acids without 2D NMR structural confirmation. The level of structural certainty for DLC-II exceeds that of any other endogenously isolated fatty-acid Na⁺/K⁺-ATPase inhibitor reported in the literature.
Conditions	GC-MS: electron impact ionization, capillary column. NMR: CDCl₃ solvent, ¹H at 300 MHz, ¹³C at 75 MHz, COSY and HETCOR experiments .

Why This Matters

For procurement decisions where the compound will be used as an analytical standard, reference material, or in metabolomics/lipidomics workflows, the availability of a fully assigned NMR and mass spectrum (as provided in Lichtstein et al. 1991) ensures unambiguous identity confirmation and quantification, which is not achievable with partially characterized fatty-acid mixtures.

• [1] Lichtstein D, Samuelov S, Gati I, Deutsch J. Identification of 11,13-dihydroxy-14-octadecaenoic acid as a circulating Na⁺/K⁺-ATPase inhibitor. J Endocrinol. 1991;128(1):71-78. doi:10.1677/joe.0.1280071 View Source
• [2] Tam DM, Yanuck MD, van Hall G, Karlish SJ. Identification of Na⁺/K⁺-ATPase inhibitors in bovine plasma as fatty acids and hydrocarbons. Biochim Biophys Acta. 1989;985(1):55-59. doi:10.1016/0005-2736(89)90103-X View Source
• [3] Tamura M, Kuwano H, Kinoshita T, Inagami T. Identification of linoleic and oleic acids as endogenous Na⁺,K⁺-ATPase inhibitors from acute volume-expanded hog plasma. J Biol Chem. 1985;260(17):9672-9677. View Source

Patent Recognition and Translational Relevance: DLC-II as a Prototype for Pharmaceutical Na⁺/K⁺-ATPase Modulation

11,13-Dihydroxy-14-octadecaenoic acid (DLC-II) is explicitly cited as a foundational compound in US Patent 5,874,423 ('Digitalis-like Compounds'), which discloses compounds of related structure for modulating Na⁺/K⁺-ATPase activity . The patent, assigned to Yissum Research Development Co. of the Hebrew University of Jerusalem, builds upon the Lichtstein et al. 1991 identification of DLC-II and its subsequent detection in human cataractous lenses . This patent linkage establishes DLC-II as a prototype scaffold for pharmaceutical development of Na⁺/K⁺-ATPase modulators, a translational trajectory not shared by generic unsaturated fatty acids such as linoleic or oleic acid, which are cited in the patent literature primarily as nutritional or formulation components rather than as pharmacologically optimized leads .

Patent Foundation

Supporting evidence

Cited as prior art in US Patent 5,874,423; detected in human cataractous lenses

Prototype scaffold recognized for Na⁺/K⁺-ATPase modulator development.

Translational research context distinct from common nutritional fatty acids.

Evidence Dimension	Patent-based translational development potential
Target Compound Data	Cited as foundational prior art in US Patent 5,874,423 (filed 1996, granted 1999) covering digitalis-like compounds for Na⁺/K⁺-ATPase modulation; also identified in human cataractous lenses
Comparator Or Baseline	Oleic acid, linoleic acid, and arachidonic acid: widely studied but not the subject of granted composition-of-matter patents for Na⁺/K⁺-ATPase modulation as digitalis-like compounds
Quantified Difference	DLC-II is one of a limited set of structurally elucidated endogenous digitalis-like compounds recognized in granted US patents as prototype Na⁺/K⁺-ATPase modulators. Generic unsaturated fatty acids lack equivalent patent-based precedent as digitalis-like pharmaceutical leads.
Conditions	US Patent 5,874,423; Lichtstein et al. 1993 (human cataractous lens DLC identification) .

Why This Matters

For industrial or translational research programs developing Na⁺/K⁺-ATPase-targeted therapeutics, the existence of granted patent precedent referencing DLC-II as a prototype compound provides a stronger intellectual property foundation and translational rationale than using common fatty acids that lack such recognition.

• [1] Lichtstein D, Deutsch J, Gati I. Digitalis-like compounds. US Patent 5,874,423. Filed September 12, 1996, granted February 23, 1999. Assignee: Yissum Research Development Co. of the Hebrew University of Jerusalem. View Source
• [2] Lichtstein D, Gati I, Samuelov S, Berson D, Rozenman Y, Landau L, Deutsch J. Identification of digitalis-like compounds in human cataractous lenses. Eur J Biochem. 1993;216(1):261-268. doi:10.1111/j.1432-1033.1993.tb18141.x View Source

Optimal Research and Industrial Application Scenarios for 11,13-Dihydroxy-14-octadecaenoic Acid (CAS 131785-80-3)

Endogenous Na⁺/K⁺-ATPase Inhibitor Reference Standard for Analytical Chemistry and Metabolomics

As the only endogenous digitalis-like fatty acid with a fully assigned GC-MS fragmentation pattern and 2D NMR structure , 11,13-dihydroxy-14-octadecaenoic acid is the preferred authentic reference standard for LC-MS/MS or GC-MS based quantification of circulating digitalis-like compounds in plasma, tissue, or lens homogenates. Its defined chromatographic retention on C18 reverse-phase HPLC enables its use as a calibration standard in targeted lipidomics workflows aimed at measuring endogenous Na⁺/K⁺-ATPase modulators.

Pharmacological Tool Compound for Ouabain-Binding Site Characterization on Na⁺/K⁺-ATPase Isoforms

Because DLC-II was purified using a dual-assay strategy—[³H]ouabain binding displacement and microsomal Na⁺/K⁺-ATPase activity inhibition —it is uniquely qualified as a non-glycosidic probe for characterizing the ouabain-binding pocket across Na⁺/K⁺-ATPase α-subunit isoforms. Unlike ouabain (IC₅₀ ≈ 15 nM on sensitive isoforms ), DLC-II is an endogenous compound, making it suitable for studies distinguishing physiological from pharmacological Na⁺/K⁺-ATPase modulation.

Lead Scaffold for Development of Pharmaceutical Na⁺/K⁺-ATPase Modulators

The citation of 11,13-dihydroxy-14-octadecaenoic acid as foundational prior art in US Patent 5,874,423 and its detection in human cataractous lenses position this compound as a validated starting point for medicinal chemistry programs targeting Na⁺/K⁺-ATPase modulation in hypertension, cataract, or other conditions linked to endogenous digitalis-like factor dysregulation.

Structure-Activity Relationship (SAR) Studies on Hydroxylated Fatty Acid Na⁺/K⁺-ATPase Inhibitors

The unique vicinal 11,13-dihydroxy motif with a (14E)-trans double bond provides a distinct pharmacophore for SAR studies that cannot be replicated by common monocarboxylic unsaturated fatty acids. Procurement of the exact compound enables systematic variation (e.g., diol stereochemistry, double-bond geometry, chain length) to map the structural determinants of Na⁺/K⁺-ATPase inhibition potency and selectivity.

Application

Selection Property

Validation Focus

Analytical reference standard for endogenous digitalis-like compounds

HPLC/NMR-confirmed identity, defined chromatographic retention

Quantification in plasma, tissue, or lens by LC-MS/MS or GC-MS

Non-glycosidic probe for ouabain-binding pocket studies

Dual-assay validation ([³H]ouabain displacement + ATPase inhibition)

Isoform-specific binding characterization; endogenous vs. pharmacological modulation

Prototype scaffold for Na⁺/K⁺-ATPase modulator medicinal chemistry

Patent-recognized (US 5,874,423); detected in human cataractous lenses

SAR programs targeting digitalis-like compound pathways

SAR studies on hydroxylated fatty-acid Na⁺/K⁺-ATPase inhibitors

Unique vicinal 11,13-dihydroxy pharmacophore

Systematic variation of diol stereochemistry and chain length

• [1] Lichtstein D, Samuelov S, Gati I, Deutsch J. Identification of 11,13-dihydroxy-14-octadecaenoic acid as a circulating Na⁺/K⁺-ATPase inhibitor. J Endocrinol. 1991;128(1):71-78. doi:10.1677/joe.0.1280071 View Source
• [2] Sandtner W, Egwolf B, Khalili-Araghi F, et al. Binding of ouabain and human ouabainlike substance to different Na⁺,K⁺-ATPase isoforms. Hypertens Res. 2007;30(8):709-717. doi:10.1291/hypres.30.709 View Source
• [3] Lichtstein D, Deutsch J, Gati I. Digitalis-like compounds. US Patent 5,874,423. View Source
• [4] Lichtstein D, Gati I, Samuelov S, Berson D, Rozenman Y, Landau L, Deutsch J. Identification of digitalis-like compounds in human cataractous lenses. Eur J Biochem. 1993;216(1):261-268. View Source